Cas no 1261932-81-3 (4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid
• CAS No: 1261932-81-3
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18319696
• CID: 2764384
• PubChem ID: 53225614
• Update Time: 2025-11-02

4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-FLUORO-2-METHYLPHENYL)-2-NITROBENZOIC ACID
• 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid, 95%
• 5'-Fluoro-2'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319696
• DTXSID70689346
• 1261932-81-3
• 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18319696
• Inchi： 1S/C14H10FNO4/c1-8-2-4-10(15)7-12(8)9-3-5-11(14(17)18)13(6-9)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： FBLHCBIKGGZJCD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.059
• Monoisotopic Mass: 275.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 3.4

Additional information on 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid

4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid (CAS 1261932-81-3): A Comprehensive Overview

4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid (CAS 1261932-81-3) is an important organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrobenzoic acid derivative features a unique molecular structure combining a fluorinated aromatic ring with a nitro-substituted benzoic acid moiety, making it valuable for various applications in medicinal chemistry and material science.

The compound's molecular formula is C₁₄H₁₀FNO₄, with a molecular weight of 275.23 g/mol. Its structural features include a 5-fluoro-2-methylphenyl group attached to the 2-nitrobenzoic acid scaffold, which contributes to its distinctive chemical properties. Researchers are particularly interested in this compound due to its potential as a pharmaceutical intermediate in the synthesis of more complex drug molecules.

Recent studies have explored the synthetic applications of 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid in developing novel therapeutic agents. The presence of both fluoro and nitro groups makes this compound particularly useful in medicinal chemistry, as these functional groups often enhance biological activity and improve drug-like properties. Many researchers are investigating its potential as a building block for small molecule drugs targeting various diseases.

In the field of organic synthesis, this compound serves as a valuable intermediate for constructing more complex molecular architectures. The carboxylic acid functionality allows for various derivatization reactions, while the aromatic nitro group can be reduced to an amine for further transformations. These characteristics make CAS 1261932-81-3 particularly useful in multi-step synthetic routes for pharmaceutical development.

The compound's physicochemical properties have been extensively studied to understand its behavior in different environments. It typically appears as a crystalline solid with moderate solubility in common organic solvents. Researchers have noted that the electron-withdrawing effects of both the fluoro and nitro groups influence the compound's acidity and reactivity patterns, which is crucial information for synthetic applications.

From a market perspective, the demand for 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid has been steadily increasing, particularly from pharmaceutical companies and research institutions. The growing interest in fluorinated compounds for drug development has contributed to this trend, as fluorine incorporation often improves metabolic stability and bioavailability of potential drug candidates.

Quality control of CAS 1261932-81-3 is typically performed using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. Many suppliers now offer this compound with certificates of analysis documenting its purity and characteristics.

Storage and handling of 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid require standard laboratory precautions. It should be kept in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling this chemical compound.

The patent landscape surrounding this compound reveals its importance in pharmaceutical research. Several patents mention CAS 1261932-81-3 as an intermediate in the synthesis of potential therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial drug development. This intellectual property activity indicates the compound's ongoing relevance in medicinal chemistry.

Environmental considerations for 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid include proper disposal methods to prevent contamination. While specific ecotoxicity data may be limited for this particular compound, general guidelines for handling nitroaromatic compounds should be followed to minimize environmental impact.

Future research directions for this compound may explore its potential as a biological probe or its incorporation into more complex drug molecules. The unique combination of fluorine substitution and nitro functionality presents opportunities for developing compounds with specific biological activities or material properties.

For researchers seeking high-purity 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid, several specialty chemical suppliers offer this compound in various quantities. It's important to verify the supplier's quality control processes and request recent analytical data to ensure the material meets specific research requirements.

The synthesis of CAS 1261932-81-3 typically involves multi-step organic reactions starting from commercially available precursors. Common routes may include aromatic substitution reactions, nitration, and carbonyl chemistry. Optimization of these synthetic procedures continues to be an area of active research to improve yields and reduce environmental impact.

In analytical applications, this compound may serve as a reference standard or chromatographic marker due to its distinct UV absorption characteristics. The nitroaromatic moiety provides strong UV absorbance, making it useful for method development in analytical chemistry.

As the pharmaceutical industry continues to explore fluorinated compounds for drug development, intermediates like 4-(5-Fluoro-2-methylphenyl)-2-nitrobenzoic acid will likely maintain their importance. The compound's versatility and the growing understanding of fluorine effects in medicinal chemistry suggest it will remain a valuable tool for researchers in the coming years.